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Compound of Interest

Compound Name: D-Dimethyl tartrate

CAS No.: 5057-96-5

Cat. No.: B3426075

Get Quote

D-(-)-Dimethyl Tartrate, also known as Dimethyl (2S,3S)-dihydroxysuccinate, is the dimethyl

ester of D-(-)-tartaric acid.[1] Its defined stereochemistry makes it an invaluable asset in

asymmetric synthesis for producing enantiomerically pure compounds.[1]

Key Identifiers:

IUPAC Name: dimethyl (2S,3S)-2,3-dihydroxybutanedioate[2]

Synonyms: D-(-)-Tartaric acid dimethyl ester[1][3]

CAS Number: 13171-64-7[1][3]

Molecular Formula: C₆H₁₀O₆[1][2]

Molecular Weight: 178.14 g/mol [1][3]

The molecular structure features two chiral centers at the C2 and C3 positions, with both

hydroxyl groups oriented in the (S) configuration. This specific arrangement is responsible for

its characteristic optical activity.

Caption: 2D Molecular Structure of D-(-)-Dimethyl Tartrate.
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Core Physicochemical Properties
The physical properties of D-(-)-Dimethyl Tartrate are critical for its handling, application, and

analysis. These properties are summarized in the table below, compiled from various

authoritative sources.

Property Value Source(s)

Appearance
Transparent liquid or white

mass solid
[1][4]

Melting Point 48-52 °C
Not explicitly found, derived

from L-enantiomer data

Boiling Point Not available [3]

Optical Rotation [α]D²⁰ -20° to -23° (c=2.5 in H₂O) [1][3][4]

Optical Purity ee: ≥99% (GLC) [3]

Solubility Soluble in water [5][6]

Storage Conditions
Store at 0-8 °C, sealed in dry

conditions
[1][5]

Physical State and Appearance
D-(-)-Dimethyl Tartrate is typically observed as a transparent liquid or a white mass solid at

ambient temperatures.[1][4] Its physical state can be dependent on purity and the surrounding

temperature, existing as a solid below its melting point.

Melting Point
The melting point is a crucial indicator of purity for crystalline solids.[7] A sharp melting point

range typically signifies high purity, whereas impurities tend to lower and broaden the melting

range.[8][9] For the enantiomer, (+)-Dimethyl L-tartrate, the melting point is reported as 57-60

°C.[10][11]

Solubility Profile
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The presence of two hydroxyl (-OH) and two ester groups imparts a high degree of polarity to

the D-(-)-Dimethyl Tartrate molecule.[2] This polarity facilitates the formation of hydrogen

bonds, rendering it quite soluble in polar solvents like water.[2][6] Conversely, it is expected to

be less soluble in non-polar solvents.[2] This solubility is a key consideration in its use as a

reagent and for purification processes like extraction and crystallization.

Optical Activity
As a chiral compound, the most definitive physical property of D-(-)-Dimethyl Tartrate is its

ability to rotate plane-polarized light. This is quantified as the specific rotation. The negative

sign indicates levorotatory behavior, meaning it rotates light to the left. The specific rotation is

reported to be between -20° and -23° when measured at 20°C using the sodium D-line (589

nm), at a concentration of 2.5 g per 100 mL in water.[1][3][4] Measurement of optical rotation is

the primary method for assessing the enantiomeric purity of the material.[12]

Standardized Protocols for Property Determination
To ensure reproducibility and accuracy, the determination of physical properties must follow

standardized, validated protocols. The following sections detail the methodologies for

measuring the most critical properties of D-(-)-Dimethyl Tartrate.

Protocol for Melting Point Determination (Capillary
Method)
This protocol describes the standard capillary method for determining the melting point range

of a solid organic compound, a fundamental technique for purity assessment.[7][13]

Methodology:

Sample Preparation: Ensure the D-(-)-Dimethyl Tartrate sample is completely dry and, if

solid, finely powdered.

Capillary Loading: Press the open end of a capillary tube into the powdered sample. Tap the

sealed end of the tube on a hard surface to compact the sample to a height of 2-3 mm.[9]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.[13]
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Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

determination by heating at a rate of 10-20 °C/min to find a rough range.[9]

Accurate Measurement: Cool the apparatus to at least 20 °C below the approximate melting

point. Begin heating at a slow, controlled rate of 1-2 °C per minute.

Observation and Recording: Record two temperatures:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample becomes a clear liquid.

Reporting: The melting point is reported as the range T₁ - T₂. For a pure compound, this

range is typically narrow (0.5-1.0 °C).

Caption: Workflow for Optical Rotation Measurement.

Spectroscopic Profile
While a full analysis is beyond the scope of this guide, the primary spectroscopic methods used

for structural confirmation are noted below.

¹H NMR & ¹³C NMR: Nuclear Magnetic Resonance spectroscopy is used to confirm the

carbon-hydrogen framework. For Dimethyl L-tartrate, characteristic peaks corresponding to

the methoxy protons (CH₃), and the methine protons (-CH(OH)-) would be expected. [14]

[15]* Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present.

The spectrum of D-(-)-Dimethyl Tartrate would be dominated by a broad O-H stretching band

(from the hydroxyl groups) and a strong C=O stretching band (from the ester groups). [15]*

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound, confirming its molecular formula. [14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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